Cas no 2870643-24-4 (2-Azetidinecarboxylic acid, 2-(methoxymethyl)-1-(2,2,2-trifluoroacetyl)- )

• Product Name: 2-Azetidinecarboxylic acid, 2-(methoxymethyl)-1-(2,2,2-trifluoroacetyl)-
• CAS No: 2870643-24-4
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 5563805
• Update Time: 2025-05-21

2-Azetidinecarboxylic acid, 2-(methoxymethyl)-1-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)-2-azetidinecarboxylic acid (ACI)
• 2-Azetidinecarboxylic acid, 2-(methoxymethyl)-1-(2,2,2-trifluoroacetyl)-

• Inchi： 1S/C8H10F3NO4/c1-16-4-7(6(14)15)2-3-12(7)5(13)8(9,10)11/h2-4H2,1H3,(H,14,15)
• InChI Key： XSQLITHVFKOCTP-UHFFFAOYSA-N
• SMILES： O=C(C1(CCN1C(C(F)(F)F)=O)COC)O

Additional information on 2-Azetidinecarboxylic acid, 2-(methoxymethyl)-1-(2,2,2-trifluoroacetyl)-

2-Azetidinecarboxylic Acid, 2-(Methoxymethyl)-1-(2,2,2-Trifluoroacetyl)

The compound 2-Azetidinecarboxylic Acid, 2-(Methoxymethyl)-1-(2,2,2-Trifluoroacetyl), with CAS No. 2870643-24-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule's structure incorporates an azetidine ring, a trifluoroacetyl group, and a methoxymethyl substituent, which collectively contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of azetidine-containing compounds in the design of bioactive molecules. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form stable interactions with biological targets. In the case of 2-Azetidinecarboxylic Acid, the azetidine ring is further modified with a trifluoroacetyl group at position 1 and a methoxymethyl group at position 2. These substituents not only enhance the molecule's stability but also introduce additional functional groups that can participate in various chemical reactions or biological interactions.

The trifluoroacetyl group is a well-known electron-withdrawing substituent that can significantly influence the electronic properties of the molecule. This group has been widely used in drug design to improve the pharmacokinetic profiles of compounds by enhancing their solubility and metabolic stability. Similarly, the methoxymethyl group introduces a hydroxyl-containing moiety that can participate in hydrogen bonding, a key interaction in many biological systems.

Recent research has focused on the synthesis and characterization of azetidine derivatives with diverse substituents. For instance, studies have demonstrated that the substitution pattern on the azetidine ring can significantly impact the compound's bioactivity. In the case of 2-Azetidinecarboxylic Acid, the combination of trifluoroacetyl and methoxymethyl groups has been shown to enhance its ability to inhibit certain enzymes or bind to specific receptors.

In terms of applications, azetidine-containing compounds have been explored as potential leads for treating various diseases. For example, recent studies have investigated their role as inhibitors of kinases or proteases, which are key targets in cancer therapy. The unique combination of substituents in 2-Azetidinecarboxylic Acid makes it a promising candidate for further exploration in drug discovery.

Moreover, the synthesis of azetidine derivatives has become increasingly efficient due to advancements in catalytic methods and asymmetric synthesis techniques. These improvements have enabled researchers to produce complex molecules like 2-Azetidinecarboxylic Acid with high precision and scalability.

In conclusion, CAS No. 2870643-24-4, or 2-Azetidinecarboxylic Acid, represents an exciting advancement in organic chemistry with potential applications in drug development. Its unique structure and functional groups make it a valuable tool for researchers exploring novel therapeutic agents.